Cas no 25225-79-0 (4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)-)

• Product Name: 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)-
• CAS No: 25225-79-0
• MF: C₁₂H₇NO₃
• MW: 213.188883066177
• CID: 3921186
• Update Time: 2025-05-26

4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)-

• Inchi： 1S/C12H7NO3/c14-11-8-4-1-2-5-9(8)16-12(13-11)10-6-3-7-15-10/h1-7H
• InChI Key： KMEYOHCSBJJXSF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(=O)N=C1C1=CC=CO1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 361.3±34.0 °C(Predicted)
• pka: -1.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)-

Exploring the Properties and Applications of 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- (CAS No. 25225-79-0)

4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- (CAS No. 25225-79-0) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its benzoxazinone core and furan substituent, is a subject of interest for researchers exploring organic synthesis, pharmaceutical intermediates, and material science. Its molecular structure combines the aromatic properties of benzoxazinone with the versatile reactivity of furan, making it a valuable building block in modern chemistry.

The growing demand for sustainable chemistry and green synthesis has placed compounds like 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- in the spotlight. Researchers are increasingly focusing on its potential as a bio-based intermediate, aligning with global trends toward eco-friendly materials. Its furanyl moiety, derived from renewable resources like biomass, adds to its appeal in industries seeking alternatives to petroleum-derived chemicals. This aligns with the rising popularity of search terms such as "green chemistry applications" and "renewable chemical intermediates" in scientific literature and online queries.

In the realm of medicinal chemistry, the benzoxazinone scaffold is recognized for its diverse biological activities. While 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- itself may not be a final drug product, its structural features make it a promising candidate for further derivatization. The compound's potential in drug discovery is reflected in frequent searches for "heterocyclic compounds in pharmaceuticals" and "benzoxazinone derivatives biological activity". Its molecular architecture offers multiple sites for modification, allowing medicinal chemists to explore structure-activity relationships for various therapeutic targets.

The compound's physical and chemical properties are equally noteworthy. With its fused heterocyclic system, 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- exhibits interesting electronic characteristics that make it potentially useful in organic electronics and optoelectronic materials. This aspect connects with current research trends in advanced functional materials, a topic frequently searched alongside terms like "organic semiconductor precursors" and "heteroaromatic compounds for electronics". The compound's conjugated system and potential for π-π stacking interactions make it a subject of interest in materials science applications.

From a synthetic chemistry perspective, 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- offers multiple opportunities for structure-activity relationship studies. The presence of both electron-rich furan and electron-deficient benzoxazinone moieties creates a push-pull system that can influence the compound's reactivity and properties. This characteristic makes it valuable for researchers investigating molecular design principles, as evidenced by the growing number of searches for "donor-acceptor heterocycles" and "tunable organic compounds" in academic databases.

The analytical characterization of 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- involves various spectroscopic techniques, including NMR, IR, and mass spectrometry. These methods are crucial for quality control in research and potential industrial applications. The compound's distinct spectral features make it identifiable in complex mixtures, addressing the common search query "how to identify benzoxazinone derivatives" among analytical chemists. Proper characterization is essential for researchers working with this compound, as it ensures reproducibility in experimental results and facilitates its use in various applications.

Looking toward future applications, 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- may find use in agrochemical research as a potential precursor for novel crop protection agents. The agricultural sector's increasing demand for sustainable pest control solutions has led to heightened interest in heterocyclic compounds with potential biopesticide properties. This aligns with search trends showing growing inquiries about "green agrochemicals" and "biodegradable pesticide scaffolds". While specific applications would require extensive testing, the compound's structural features suggest possible avenues for exploration in this field.

In conclusion, 4H-1,3-Benzoxazin-4-one, 2-(2-furanyl)- (CAS No. 25225-79-0) represents an intriguing example of modern heterocyclic chemistry with potential across multiple disciplines. Its combination of benzoxazinone and furan moieties offers unique properties that researchers are only beginning to fully explore. As scientific inquiry continues to address contemporary challenges in sustainable chemistry, drug discovery, and advanced materials, compounds like this will likely play increasingly important roles in scientific and technological advancements.